Cas no 1251295-54-1 (5-Bromo-α-methyl-2-thiophenemethanesulfonamide)

• Product Name: 5-Bromo-α-methyl-2-thiophenemethanesulfonamide
• CAS No: 1251295-54-1
• MF: C₆H₈BrNO₂S₂
• MW: 270.167218208313
• CID: 5281850
• PubChem ID: 82646675
• Update Time: 2025-09-28

5-Bromo-α-methyl-2-thiophenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-679544
• 1251295-54-1
• 1-(5-bromothiophen-2-yl)ethane-1-sulfonamide
• 5-Bromo-α-methyl-2-thiophenemethanesulfonamide

• Inchi： 1S/C6H8BrNO2S2/c1-4(12(8,9)10)5-2-3-6(7)11-5/h2-4H,1H3,(H2,8,9,10)
• InChI Key： WQAHVQHNRTZWTE-UHFFFAOYSA-N
• SMILES： C1(C(C)S(N)(=O)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 268.91798g/mol
• Monoisotopic Mass: 268.91798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.761±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.3±55.0 °C(Predicted)
• pka: 10.05±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes